Cas no 259874-14-1 (Butanoic acid,2-[(methoxycarbonyl)amino]-, (2S)-)

Butanoic acid,2-[(methoxycarbonyl)amino]-, (2S)- structure
259874-14-1 structure
Product Name:Butanoic acid,2-[(methoxycarbonyl)amino]-, (2S)-
CAS No:259874-14-1
MF:C6H11NO4
MW:161.155842065811
CID:247243
PubChem ID:10012186
Update Time:2025-04-19

Butanoic acid,2-[(methoxycarbonyl)amino]-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-[(methoxycarbonyl)amino]-, (2S)-
    • (S)-2-(methoxycarbonylamino)butanoic acid
    • (S)-2-((Methoxycarbonyl)amino)butanoic acid
    • (2S)-2-(methoxycarbonylamino)butanoic Acid
    • CS-0134022
    • 259874-14-1
    • SCHEMBL193659
    • (2S)-2-[(Methoxycarbonyl)amino]butanoic acid
    • OHRXVUZLLZTQMX-BYPYZUCNSA-N
    • AKOS017413512
    • Inchi: 1S/C6H11NO4/c1-3-4(5(8)9)7-6(10)11-2/h4H,3H2,1-2H3,(H,7,10)(H,8,9)/t4-/m0/s1
    • InChI Key: OHRXVUZLLZTQMX-BYPYZUCNSA-N
    • SMILES: OC([C@H](CC)NC(=O)OC)=O

Computed Properties

  • Exact Mass: 161.06880783g/mol
  • Monoisotopic Mass: 161.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.63000
  • LogP: 0.59650
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